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Compound of Interest

Compound Name: 4-Bromo-2-fluorobenzaldehyde

Cat. No.: B134337 Get Quote

An In-depth Technical Guide to 4-Bromo-2-fluorobenzaldehyde

CAS Number: 57848-46-1

This technical guide provides a comprehensive overview of 4-Bromo-2-fluorobenzaldehyde,

a versatile chemical intermediate. Intended for researchers, scientists, and professionals in

drug development and materials science, this document details its physicochemical properties,

synthesis methodologies, key applications, and safety information.

Physicochemical Properties
4-Bromo-2-fluorobenzaldehyde is a light yellow to beige crystalline solid at room

temperature.[1] It is a crucial building block in organic synthesis due to the unique reactivity

conferred by its bromine, fluorine, and aldehyde functional groups.[2][3] It is insoluble in water.

[1][4]
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Property Value

CAS Number 57848-46-1[1]

Molecular Formula C₇H₄BrFO[1][5]

Molecular Weight 203.01 g/mol [1][5]

Appearance Light yellow to beige crystal/powder[1][4]

Melting Point 58-62 °C[1][6]

Boiling Point 42 °C at 19 mmHg[1][4]

Density ~1.67 g/cm³ (estimate)[1][4]

Refractive Index ~1.5700 (estimate)[1][4]

Solubility Insoluble in water[1][4]

Synthesis and Manufacturing
The synthesis of 4-Bromo-2-fluorobenzaldehyde can be achieved through several routes,

making it accessible for various research and industrial applications. Common starting

materials include substituted fluorobenzenes.

Key synthesis strategies include:

Oxidation of Benzyl Alcohol: The oxidation of 4-bromo-2-fluorobenzyl alcohol provides a

direct route to the aldehyde.[7]

Formylation of Dibromofluorobenzene: A Grignard reaction followed by formylation of 1,4-

dibromo-2-fluorobenzene can yield the target compound.[8]

Reaction with DMF: The reaction of 4-dibromo-2-fluorobenzene with dimethylformamide

(DMF) is another documented synthetic pathway.[1]

Multi-step process: It can also be obtained through the oxidation, reduction, and subsequent

re-oxidation of 1-bromo-2-fluoro-4-methylbenzene.[1]
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Synthesis Pathways
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Caption: Key synthesis routes for 4-Bromo-2-fluorobenzaldehyde.

Experimental Protocol: Synthesis from 4-Bromo-2-
fluorobenzyl alcohol[8]
This protocol details the synthesis of 4-Bromo-2-fluorobenzaldehyde via the oxidation of 4-

bromo-2-fluorobenzyl alcohol using an Fe₃O₄/C/MnO₂ catalyst.

Materials:

4-bromo-2-fluorobenzyl alcohol (1 mmol)

Toluene (5 mL)

Fe₃O₄/C/MnO₂ catalyst (20 mol%)

N-hexane

Ethyl acetate

Anhydrous Na₂SO₄

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b134337?utm_src=pdf-body-img
https://www.benchchem.com/product/b134337?utm_src=pdf-body
https://www.benchchem.com/product/b134337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Brine solution

Procedure:

Dissolve 1 mmol of 4-bromo-2-fluorobenzyl alcohol in 3 mL of toluene in a 50 mL double-

neck round-bottomed flask equipped with a condenser and an oxygen bulb.

Disperse 20 mol% of the Fe₃O₄/C/MnO₂ catalyst in 2 mL of toluene and add it to the flask.

Heat the reaction mixture in a 110 °C oil bath for 4 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile phase

of n-hexane and ethyl acetate (9:1).

Once the reaction is complete, cool the mixture and separate the catalyst using an external

magnet.

Remove the toluene from the organic phase under reduced pressure.

Extract the residue with ethyl acetate. Wash the separated ethyl acetate layer with brine and

dry it over anhydrous Na₂SO₄.

Filter to remove the desiccant and remove the solvent from the filtrate under reduced

pressure.

Purify the residue using silica gel column chromatography with a mixture of n-hexane and

ethyl acetate (9:1) as the eluent to obtain the final product.

Applications in Research and Development
4-Bromo-2-fluorobenzaldehyde is a pivotal intermediate in the synthesis of complex organic

molecules across multiple industries, valued for its ability to participate in a wide range of

chemical transformations.[2]

Pharmaceutical Synthesis: It is extensively used as a building block for active

pharmaceutical ingredients (APIs).[3] It is a key intermediate in the synthesis of antiviral,

anticancer, and anti-inflammatory agents.[1] Notable applications include the preparation of
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benzylamine-based histamine H₃ antagonists, novel oxazolidinone antimicrobials, kinase

inhibitors, CNS agents, and aldose reductase inhibitors.[3][9]

Agrochemical Development: In the agrochemical sector, this compound is used to synthesize

modern herbicides, insecticides, and fungicides, contributing to crop protection and

agricultural productivity.[1][3]

Material Science: The unique electronic properties of 4-Bromo-2-fluorobenzaldehyde make

it a valuable component in the creation of advanced materials, including liquid crystals, dyes,

pigments, and specialty polymers.[1][2][3]

Organic Synthesis: It serves as a versatile precursor for various reactions, including the

synthesis of fluorostilbenes and chromenones.[6]
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Caption: Major application areas of 4-Bromo-2-fluorobenzaldehyde.

Safety and Handling
4-Bromo-2-fluorobenzaldehyde is classified as an irritant and is sensitive to air.[1] It can

cause skin, eye, and respiratory irritation.[1][5]

Hazard Codes: Xi (Irritant)[1]
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GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[5][9]

Precautionary Measures: Handle in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a dust mask (type N95 or

equivalent).[9]

Storage: Store in a cool, dark, and dry place in a tightly sealed container.[1][4] The

compound is air-sensitive and should be handled accordingly.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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